Cas no 1888749-10-7 (3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)butanoic acid)

• Product Name: 3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)butanoic acid
• CAS No: 1888749-10-7
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 5955377
• PubChem ID: 115114845
• Update Time: 2025-06-29

3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)butanoic acid
• 1888749-10-7
• EN300-1753670

• Inchi： 1S/C14H19NO2/c1-3-15-7-6-12-9-11(4-5-13(12)15)10(2)8-14(16)17/h4-5,9-10H,3,6-8H2,1-2H3,(H,16,17)
• InChI Key： DEGWZNQYVKBPRF-UHFFFAOYSA-N
• SMILES： OC(CC(C)C1C=CC2=C(C=1)CCN2CC)=O

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)butanoic acid

Introduction to 3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)butanoic acid (CAS No. 1888749-10-7)

3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)butanoic acid, identified by the chemical compound code CAS No. 1888749-10-7, is a structurally intriguing molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indole derivatives family, a class of molecules known for their diverse biological activities and therapeutic potential. The unique arrangement of functional groups in its molecular structure, particularly the 1-ethyl-2,3-dihydro-1H-indol-5-yl moiety, positions it as a promising candidate for further investigation in drug discovery and development.

The synthesis and characterization of 3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)butanoic acid involve meticulous chemical methodologies that ensure high purity and yield. The process typically begins with the preparation of the indole scaffold, followed by functionalization at the 5-position with an ethyl group. Subsequent steps include the introduction of a butanoic acid side chain, which enhances the molecule's solubility and bioavailability. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to confirm the structural integrity of the compound.

Recent advancements in computational chemistry have facilitated a deeper understanding of the pharmacophoric properties of 3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)butanoic acid. Molecular docking studies have revealed its potential binding interactions with various biological targets, including enzymes and receptors implicated in metabolic disorders and neurodegenerative diseases. These computational insights have guided experimental efforts to optimize its pharmacological profile.

In the realm of medicinal biology, 3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)butanoic acid has been explored for its potential therapeutic effects. Preliminary in vitro studies suggest that this compound exhibits anti-inflammatory and analgesic properties, making it a candidate for treating chronic inflammatory conditions and pain syndromes. Additionally, its structural similarity to known bioactive indole derivatives has prompted investigations into its possible role in modulating neurotransmitter systems, which could be relevant for disorders such as depression and anxiety.

The chemical properties of 3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)butanoic acid, including its solubility profile and stability under various conditions, are critical factors in determining its suitability for pharmaceutical applications. Experimental data indicate that the compound remains stable under standard storage conditions but may degrade when exposed to extreme temperatures or acidic environments. This information is essential for formulating appropriate delivery systems that ensure efficacy and safety.

Current research efforts are focused on evaluating the pharmacokinetic behavior of 3-(1-ethyl-2,3-dihydro-1H-indol-5-yll)butanoic acid in animal models. These studies aim to assess its absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. Understanding these parameters is crucial for translating preclinical findings into clinical trials and ultimately bringing this compound closer to therapeutic use.

The integration of traditional organic synthesis with modern biocatalytic approaches has opened new avenues for producing 3-(1ethyl2,3dihydro1Hindol5yI)butanoic acid on a larger scale. Biocatalytic methods offer advantages such as higher selectivity and reduced environmental impact compared to conventional chemical synthesis. This aligns with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

Collaborative studies between academic institutions and pharmaceutical companies are accelerating the development pipeline for CAS No. 1888749107. These partnerships leverage complementary expertise in synthetic chemistry, pharmacology, and drug formulation to streamline the translation of laboratory discoveries into market-ready products.

The regulatory landscape for novel compounds like CAS No. 1888749107 is evolving to accommodate innovative therapeutic approaches. Regulatory agencies are increasingly recognizing the importance of non-clinical data generated through computational modeling and high-throughput screening techniques. This shift is expected to expedite the approval process for promising candidates such as CAS No. 1888749107, provided they meet stringent safety and efficacy standards.

Future directions in research on CAS No. 1888749107 include exploring its potential as a scaffold for derivative compounds with enhanced biological activity or improved pharmacokinetic properties. Structure-based drug design strategies will play a pivotal role in this endeavor by providing rational frameworks for molecular optimization.

The versatility of CAS No. 1888749107 as a building block for drug discovery underscores its significance in modern medicinal chemistry. As research progresses, this compound is likely to emerge as a valuable tool in developing next-generation therapeutics targeting a wide range of diseases.